Cas no 2172079-36-4 (2-(2-{2-(aminomethyl)-2,3-dihydro-1-benzofuran-5-ylamino}ethoxy)ethan-1-ol)

• Product Name: 2-(2-{2-(aminomethyl)-2,3-dihydro-1-benzofuran-5-ylamino}ethoxy)ethan-1-ol
• CAS No: 2172079-36-4
• MF: C₁₃H₂₀N₂O₃
• MW: 252.309503555298
• CID: 5812894
• PubChem ID: 165600491
• Update Time: 2025-10-31

2-(2-{2-(aminomethyl)-2,3-dihydro-1-benzofuran-5-ylamino}ethoxy)ethan-1-ol Chemical and Physical Properties

Names and Identifiers

• 2-(2-{2-(aminomethyl)-2,3-dihydro-1-benzofuran-5-ylamino}ethoxy)ethan-1-ol
• EN300-1591931
• 2172079-36-4
• 2-(2-{[2-(aminomethyl)-2,3-dihydro-1-benzofuran-5-yl]amino}ethoxy)ethan-1-ol

• Inchi： 1S/C13H20N2O3/c14-9-12-8-10-7-11(1-2-13(10)18-12)15-3-5-17-6-4-16/h1-2,7,12,15-16H,3-6,8-9,14H2
• InChI Key： CZXPCRSHLFFPSX-UHFFFAOYSA-N
• SMILES： O1C2C=CC(=CC=2CC1CN)NCCOCCO

Computed Properties

• Exact Mass: 252.14739250g/mol
• Monoisotopic Mass: 252.14739250g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 7
• Complexity: 240
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 76.7Ų

Additional information on 2-(2-{2-(aminomethyl)-2,3-dihydro-1-benzofuran-5-ylamino}ethoxy)ethan-1-ol

Introduction to 2-(2-{2-(aminomethyl)-2,3-dihydro-1-benzofuran-5-ylamino}ethoxy)ethan-1-ol and Its Significance in Modern Chemical Biology

The compound with the CAS number 2172079-36-4, identified as 2-(2-{2-(aminomethyl)-2,3-dihydro-1-benzofuran-5-ylamino}ethoxy)ethan-1-ol, represents a fascinating molecule in the realm of chemical biology. This compound, characterized by its intricate structural framework, has garnered attention due to its potential applications in pharmaceutical research and drug development. The molecular architecture of this compound incorporates several key functional groups, including aminomethyl and ethoxy substituents, which contribute to its unique chemical properties and reactivity.

Recent advancements in the field of medicinal chemistry have highlighted the importance of heterocyclic compounds in the design of novel therapeutic agents. The presence of a benzofuran core in this molecule is particularly noteworthy, as benzofuran derivatives have been extensively studied for their biological activities. These derivatives exhibit a wide range of pharmacological effects, making them valuable candidates for further investigation. The specific arrangement of functional groups around the benzofuran ring enhances the compound's potential to interact with biological targets, thereby opening up avenues for therapeutic applications.

The aminomethyl moiety in the compound's structure plays a crucial role in its chemical behavior. This group is known for its ability to form hydrogen bonds and participate in coordination interactions, which are essential for binding to biological targets. Additionally, the ethoxy substituent contributes to the compound's solubility and stability, making it more amenable to various chemical modifications and synthetic pathways. These features collectively make 2-(2-{2-(aminomethyl)-2,3-dihydro-1-benzofuran-5-ylamino}ethoxy)ethan-1-ol a promising candidate for further exploration in drug discovery.

In the context of current research, there is growing interest in developing small molecules that can modulate biological pathways associated with diseases such as cancer, inflammation, and neurodegeneration. The structural features of this compound suggest that it may possess the ability to interact with enzymes and receptors involved in these pathways. For instance, studies have shown that benzofuran derivatives can inhibit certain kinases and other enzymes implicated in cancer progression. The aminomethyl group may also contribute to the compound's ability to modulate protein-protein interactions, further enhancing its therapeutic potential.

Moreover, the synthesis of this compound involves sophisticated organic chemistry techniques that highlight its complexity and uniqueness. The multi-step synthesis pathway requires careful optimization to ensure high yields and purity. Researchers have been exploring various synthetic routes to improve the efficiency of producing this compound on an industrial scale. These efforts are crucial for making it more accessible for preclinical and clinical studies.

From a computational chemistry perspective, the molecular dynamics simulations of this compound have provided valuable insights into its behavior in different environments. These simulations help in understanding how the compound interacts with biological targets at an atomic level. Additionally, quantum mechanical calculations have been employed to predict the electronic properties of this molecule, which are essential for designing more effective derivatives.

The pharmacokinetic properties of 2-(2-{2-(aminomethyl)-2,3-dihydro-1-benzofuran-5-ylamino}ethoxy)ethan-1-ol are also under investigation. Understanding how this compound is absorbed, distributed, metabolized, and excreted by the body is crucial for assessing its potential as a therapeutic agent. Preliminary studies suggest that the presence of polar functional groups may influence its solubility and bioavailability, making it important to optimize these properties for better pharmacokinetic profiles.

In conclusion, 2-(2-{2-(aminomethyl)-2,3-dihydro-1-benzofuran-5-ylamino}ethoxy)ethan-1-ol represents a significant advancement in chemical biology and pharmaceutical research. Its unique structural features and potential biological activities make it a promising candidate for further exploration. As research continues to uncover new applications for this compound, it is expected to play a vital role in the development of novel therapeutic agents that address various diseases.